Cas no 41897-85-2 (2-O-Benzyl-D-glucose)

• Product Name: 2-O-Benzyl-D-glucose
• CAS No: 41897-85-2
• MF: C₁₃H₁₈O₆
• MW: 270.278424739838
• CID: 2668523
• Update Time: 2023-11-22

2-O-Benzyl-D-glucose Chemical and Physical Properties

Names and Identifiers

• 2-O-Benzyl-D-glucose
• (2R,3S,4R,5R)-3,4,5,6-Tetrahydroxy-2-phenylmethoxyhexanal

• Inchi： 1S/C13H18O6/c14-6-10(16)12(17)13(18)11(7-15)19-8-9-4-2-1-3-5-9/h1-5,7,10-14,16-18H,6,8H2/t10-,11+,12-,13-/m1/s1
• InChI Key： KDHGLPPVAVEOHX-YVECIDJPSA-N
• SMILES： O(CC1C=CC=CC=1)[C@@H](C=O)[C@H]([C@@H]([C@@H](CO)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 254
• Topological Polar Surface Area: 107